Cas no 13037-05-3 (Ethyl 2-Pyridyldithiocarbamate)

Ethyl 2-Pyridyldithiocarbamate Chemical and Physical Properties
Names and Identifiers
-
- Carbamodithioic acid,N-2-pyridinyl-, ethyl ester
- Ethyl 2-Pyridyldithiocarbamate
- ethyl N-pyridin-2-ylcarbamodithioate
- 2-Pyridyldithiocarbamic Acid Ethyl Ester
- ethyl pyridin-2-yldithiocarbamate
- Ethyl-2-aminopyridyldithiocarbamat
- P1078
- ethyl pyridin-2-ylcarbamodithioate
- Pyridyldithiocarbamicacidethylester
- Carbamodithioic acid, 2-pyridinyl-, ethyl ester (9CI)
- 2-PYRIDYLDITHIOCARBAMIC ACID ETHYL ESTER 98+%
- FT-0693355
- ZCXHKAIAVJUBPJ-UHFFFAOYSA-N
- MFCD00059104
- T71699
- ethylpyridin-2-ylcarbamodithioate
- N-(pyridin-2-yl)(ethylsulfanyl)carbothioamide
- 2-PYRIDYLDITHIOCARBAMICACIDETHYLESTER
- CS-0444221
- Carbamodithioic acid, N-2-pyridinyl-, ethyl ester
- DTXSID50480797
- 13037-05-3
- AKOS027320113
- AS-68077
- SCHEMBL1520584
- N-(PYRIDIN-2-YL)ETHYLSULFANYLCARBOTHIOAMIDE
-
- MDL: MFCD00059104
- Inchi: InChI=1S/C8H10N2S2/c1-2-12-8(11)10-7-5-3-4-6-9-7/h3-6H,2H2,1H3,(H,9,10,11)
- InChI Key: ZCXHKAIAVJUBPJ-UHFFFAOYSA-N
- SMILES: CCSC(NC1=CC=CC=N1)=S
Computed Properties
- Exact Mass: 198.02900
- Monoisotopic Mass: 198.02854067g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.3Ų
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
Experimental Properties
- Color/Form: Not determined.
- Density: 1.287
- Melting Point: 61.0 to 65.0 deg-C
- Boiling Point: 316.651°C at 760 mmHg
- Flash Point: 145.305°C
- Refractive Index: 1.684
- PSA: 82.31000
- LogP: 2.60450
- Solubility: Not determined
Ethyl 2-Pyridyldithiocarbamate Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
- Risk Phrases:R36/37/38
Ethyl 2-Pyridyldithiocarbamate Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 2-Pyridyldithiocarbamate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | D745376-5g |
Carbamodithioic acid, N-2-pyridinyl-, ethyl ester |
13037-05-3 | 98.0% | 5g |
$360 | 2024-06-08 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E156149-1g |
Ethyl 2-Pyridyldithiocarbamate |
13037-05-3 | >98.0%(T) | 1g |
¥271.90 | 2023-09-03 | |
eNovation Chemicals LLC | D745376-1g |
Carbamodithioic acid, N-2-pyridinyl-, ethyl ester |
13037-05-3 | 98.0% | 1g |
$175 | 2024-06-08 | |
1PlusChem | 1P000USK-5g |
Carbamodithioic acid, N-2-pyridinyl-, ethyl ester |
13037-05-3 | >98.0%(T) | 5g |
$253.00 | 2025-02-18 | |
abcr | AB141424-1g |
2-Pyridyldithiocarbamic acid ethyl ester, 98%; . |
13037-05-3 | 98% | 1g |
€104.00 | 2024-04-19 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1514888-5g |
Ethyl pyridin-2-ylcarbamodithioate |
13037-05-3 | 98% | 5g |
¥1019.00 | 2024-08-09 | |
A2B Chem LLC | AA39108-5g |
2-Pyridyldithiocarbamic acid ethyl ester |
13037-05-3 | >98.0%(T) | 5g |
$162.00 | 2024-04-20 | |
TRC | E926893-50mg |
Ethyl 2-Pyridyldithiocarbamate |
13037-05-3 | 50mg |
$ 50.00 | 2022-06-05 | ||
TRC | E926893-100mg |
Ethyl 2-Pyridyldithiocarbamate |
13037-05-3 | 100mg |
$ 65.00 | 2022-06-05 | ||
A2B Chem LLC | AA39108-1g |
2-Pyridyldithiocarbamic acid ethyl ester |
13037-05-3 | >98.0%(T) | 1g |
$80.00 | 2024-04-20 |
Ethyl 2-Pyridyldithiocarbamate Related Literature
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Sohyun Park,Hungu Kang,Hyo Jae Yoon J. Mater. Chem. A, 2019,7, 14419-14446
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Zheng Jian Chen,Tong Xue,Jong-Min Lee RSC Adv., 2012,2, 10564-10574
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Alexandre Ciaccafava,Daria Tombolelli,Lilith Domnik,Jochen Fesseler,Jae-Hun Jeoung,Holger Dobbek,Maria Andrea Mroginski,Ingo Zebger,Peter Hildebrandt Chem. Sci., 2016,7, 3162-3171
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Tania Romero-Morcillo,Francisco Javier Valverde-Muñoz,Lucía Piñeiro-López,M. Carmen Muñoz,Tomás Romero,Pedro Molina,José A. Real Dalton Trans., 2015,44, 18911-18918
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P. Motamedi,K. Cadien RSC Adv., 2015,5, 57865-57874
Additional information on Ethyl 2-Pyridyldithiocarbamate
Comprehensive Guide to Ethyl 2-Pyridyldithiocarbamate (CAS No. 13037-05-3): Properties, Applications, and Innovations
Ethyl 2-Pyridyldithiocarbamate (CAS No. 13037-05-3) is a specialized organic compound widely recognized for its unique dithiocarbamate functional group and pyridine ring structure. This compound has garnered significant attention in scientific research and industrial applications due to its versatile reactivity and role as a chelating agent. In this article, we delve into its molecular characteristics, synthesis methods, and cutting-edge applications, addressing common queries such as "What is Ethyl 2-Pyridyldithiocarbamate used for?" and "How does Ethyl 2-Pyridyldithiocarbamate interact with metal ions?".
The chemical structure of Ethyl 2-Pyridyldithiocarbamate features a pyridyl group bonded to a dithiocarbamate moiety, which enhances its ability to form stable complexes with transition metals. This property makes it invaluable in analytical chemistry, particularly in spectrophotometric analysis and trace metal detection. Researchers frequently explore its use in environmental monitoring, where it aids in the quantification of heavy metals in water and soil samples. Recent studies highlight its potential in green chemistry initiatives, aligning with global trends toward sustainable laboratory practices.
In the pharmaceutical sector, Ethyl 2-Pyridyldithiocarbamate has been investigated for its bioactivity and potential as a drug intermediate. Its ability to modulate enzyme activity and interact with biological thiols has sparked interest in medicinal chemistry. For instance, it has been studied in the context of antioxidant and anti-inflammatory applications, though further clinical validation is required. Users searching for "Ethyl 2-Pyridyldithiocarbamate in drug development" will find this compound's mechanistic insights particularly relevant.
From a synthetic perspective, the production of Ethyl 2-Pyridyldithiocarbamate typically involves the reaction of 2-aminopyridine with carbon disulfide in the presence of a base, followed by ethylation. Optimizing this process for higher yield and purity remains a focus area, as demand grows for high-grade reagents in material science and nanotechnology. Innovations in catalytic methods and solvent-free synthesis are also being explored to reduce environmental impact.
Beyond laboratories, Ethyl 2-Pyridyldithiocarbamate finds niche applications in polymer chemistry as a chain transfer agent and in surface modification techniques. Its role in creating functionalized nanomaterials is another hot topic, especially for sensors and catalysts. As industries seek answers to "How to improve material durability using Ethyl 2-Pyridyldithiocarbamate?", this compound's multifunctionality continues to inspire novel solutions.
Safety and handling of Ethyl 2-Pyridyldithiocarbamate adhere to standard laboratory protocols, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under normal conditions, its stability under various pH and temperature conditions is frequently discussed in chemical forums. Storage recommendations typically include keeping the compound in a cool, dry place away from strong oxidizers.
In summary, Ethyl 2-Pyridyldithiocarbamate (CAS No. 13037-05-3) exemplifies the intersection of fundamental research and applied science. Its adaptability across disciplines—from environmental analysis to advanced material engineering—ensures its relevance in evolving technological landscapes. For those querying "Where to buy Ethyl 2-Pyridyldithiocarbamate?", reputable chemical suppliers often provide tailored grades to meet specific research needs. Future advancements may further expand its utility, solidifying its status as a cornerstone in modern chemistry.
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